Cas no 24526-69-0 (4-methyl-2-oxo-2H-chromene-3-carbonitrile)

4-Methyl-2-oxo-2H-chromene-3-carbonitrile is a heterocyclic organic compound belonging to the coumarin derivative family. Its structure features a chromene core substituted with a methyl group at the 4-position and a nitrile-functionalized carbonyl at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly for constructing pharmacologically active molecules, agrochemicals, and functional materials. Its reactivity stems from the electrophilic carbonyl and nitrile groups, enabling diverse transformations such as nucleophilic additions and cyclizations. The compound’s stability and well-defined crystalline form facilitate handling and purification. Researchers value it for its role in developing fluorescent dyes, bioactive agents, and other fine chemicals, underscoring its utility in both academic and industrial settings.
4-methyl-2-oxo-2H-chromene-3-carbonitrile structure
24526-69-0 structure
Product name:4-methyl-2-oxo-2H-chromene-3-carbonitrile
CAS No:24526-69-0
MF:C11H7NO2
MW:185.178782701492
MDL:MFCD00486386
CID:266201
PubChem ID:24867463

4-methyl-2-oxo-2H-chromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-3-carbonitrile,4-methyl-2-oxo-
    • 3-Cyano-4-methylcoumarin
    • 4-methyl-2-oxochromene-3-carbonitrile
    • 3-cyano-4-methyl-2H-chromen-2-one
    • 4-Methyl-2-oxo-2H-chromene-3-carbonitrile
    • 4-methyl-2-oxo-benzo[b]pyran-3-carbonitrile
    • 4-methylcoumarin-3-carbonitrile
    • Coumarine,3-cyano-4-methyl
    • F3099-6963
    • 4-Methyl-2-oxo-2H-chromene-3-carbonitrile #
    • SCHEMBL11067092
    • J-015552
    • NSC-26773
    • InChI=1/C11H7NO2/c1-7-8-4-2-3-5-10(8)14-11(13)9(7)6-12/h2-5H,1H
    • 4-METHYL-2-OXO-2H-CHROMEN-3-YL CYANIDE
    • NSC-94732
    • FT-0693164
    • D84186
    • SR-01000511002
    • CS-0153745
    • MFCD00486386
    • 3-Cyano-4-methyl coumarin
    • 3-Cyano-4-methylcoumarin, 97%
    • CCG-355967
    • SR-01000511002-1
    • NSC26773
    • 8N-735
    • 24526-69-0
    • Coumarine, 3-cyano-4-methyl-
    • SY316284
    • AKOS000421449
    • DTXSID60282603
    • 2H-1-Benzopyran-3-carbonitrile, 4-methyl-2-oxo-
    • ZAA52669
    • NSC94732
    • STK123908
    • 4-methyl-2-oxo-2H-chromene-3-carbonitrile
    • MDL： MFCD00486386
    • Inchi： InChI=1S/C11H7NO2/c1-7-8-4-2-3-5-10(8)14-11(13)9(7)6-12/h2-5H,1H3
    • InChI Key： FFBLBFMTKGSSPY-UHFFFAOYSA-N
    • SMILES： CC1=C(C#N)C(=O)OC2=CC=CC=C12

Computed Properties

  • Exact Mass: 185.04800
  • Monoisotopic Mass: 185.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.1A^2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.29
  • Melting Point: 192-195 °C (dec.) (lit.)
  • Boiling Point: 352.2°Cat760mmHg
  • Flash Point: 168.1°C
  • Refractive Index: 1.601
  • PSA: 54.00000
  • LogP: 1.97308

4-methyl-2-oxo-2H-chromene-3-carbonitrile Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H312-H332
  • Warning Statement： P280
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 20/21/22
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xn
  • Risk Phrases：R20/21/22

4-methyl-2-oxo-2H-chromene-3-carbonitrile Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-methyl-2-oxo-2H-chromene-3-carbonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
M325413-100mg
4-Methyl-2-oxo-2H-chromene-3-carbonitrile
 24526-69-0
100mg
 $ 86.00 2023-09-07
abcr
AB151654-5 g
3-Cyano-4-methylcoumarin, 97%; .
 24526-69-0 97%
5g
 €208.50 2023-06-23
TRC
M325413-10mg
4-Methyl-2-oxo-2H-chromene-3-carbonitrile
 24526-69-0
10mg
 $ 58.00 2023-09-07
TRC
M325413-50mg
4-Methyl-2-oxo-2H-chromene-3-carbonitrile
 24526-69-0
50mg
 $ 69.00 2023-09-07
Chemenu
CM286242-25g
4-Methyl-2-oxo-2H-chromene-3-carbonitrile
 24526-69-0 97%
25g
 $468 2021-06-17
abcr
AB151654-25 g
3-Cyano-4-methylcoumarin, 97%; .
 24526-69-0 97%
25g
 €700.20 2023-06-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1224385-25g
4-Methyl-2-oxo-2H-chromene-3-carbonitrile
 24526-69-0 97%
25g
 ￥4303 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1224385-5g
4-Methyl-2-oxo-2H-chromene-3-carbonitrile
 24526-69-0 97%
5g
 ￥907 2023-04-14
Ambeed
A586800-5g
4-Methyl-2-oxo-2H-chromene-3-carbonitrile
 24526-69-0 97%
5g
 $46.0 2025-02-24
Ambeed
A586800-10g
4-Methyl-2-oxo-2H-chromene-3-carbonitrile
 24526-69-0 97%
10g
 $173.0 2023-05-23

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(CAS:24526-69-0)4-methyl-2-oxo-2H-chromene-3-carbonitrile
A1008764
Purity:99%
Quantity:25g
Price ($):364.0